Cas no 65974-61-0 (2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole)

• Product Name: 2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole
• CAS No: 65974-61-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 2795058
• PubChem ID: 12387994
• Update Time: 2025-04-21

2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 65974-61-0
• 2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole
• DTXSID60495852

• Inchi： 1S/C12H12N2O2/c1-9-7-10(2)13(8-9)11-5-3-4-6-12(11)14(15)16/h3-8H,1-2H3
• InChI Key： ILLGAVLXJBEMDP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1C=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.8Ų